Cas no 1094702-66-5 (Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate)

• Product Name: Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate
• CAS No: 1094702-66-5
• MF: C₆H₆BrNO₄S₂
• MW: 300.150138378143
• MDL: MFCD11647662
• CID: 5242122
• PubChem ID: 37479568
• Update Time: 2025-10-30

Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4-(aminosulfonyl)-5-bromo-, methyl ester
• Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate

• MDL： MFCD11647662
• Inchi： 1S/C6H6BrNO4S2/c1-12-6(9)3-2-4(5(7)13-3)14(8,10)11/h2H,1H3,(H2,8,10,11)
• InChI Key： WTNSCTJIPFTBBV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)S1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.4
• Topological Polar Surface Area: 123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate

Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate (CAS No. 1094702-66-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate, identified by its CAS number 1094702-66-5, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, featuring a thiophene core substituted with a bromine atom, a sulfamoyl group, and a carboxylate moiety, has garnered significant attention due to its utility in the development of novel therapeutic agents. The structural complexity and functional diversity of this molecule make it an indispensable tool for synthetic chemists and medicinal chemists alike.

The< strong> thiophene ring present in Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate is a well-known pharmacophore in drug design, contributing to its biological activity and interaction with target proteins. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a< strong> bromine atom at the 5-position enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of structurally diverse drug candidates.

The< strong> sulfamoyl group at the 4-position of the thiophene ring adds another layer of reactivity to Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate. Sulfonamides are well-documented bioisosteres that can modulate enzyme activity and receptor binding. The sulfamoyl group can participate in hydrogen bonding interactions, influencing the binding affinity of drug molecules to their targets. This feature makes it particularly useful in designing ligands for enzyme inhibition and receptor modulation, which are critical strategies in drug development.

The< strong> carboxylate moiety at the 2-position provides an acidic functionality, allowing for further derivatization through esterification or amidation reactions. This versatility is advantageous in medicinal chemistry, as it enables the creation of prodrugs or analogs with improved pharmacokinetic properties. Additionally, the carboxylate group can participate in salt formation, enhancing the solubility and bioavailability of drug candidates.

In recent years, Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate has been employed in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, researchers have utilized this compound as a building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions involved in cancer progression. The bromine atom facilitates palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups, while the sulfamoyl group can be further modified to enhance binding affinity and selectivity.

Another notable application of Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate is in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have demonstrated its efficacy against multidrug-resistant bacterial strains, highlighting its potential as a lead compound for novel antibiotics. The sulfamoyl group plays a crucial role in these interactions by forming hydrogen bonds with bacterial enzymes or receptors.

The< strong> carboxylate moiety also contributes to the antimicrobial activity by participating in electrostatic interactions with bacterial cell membranes. This feature enhances the compound's ability to disrupt membrane integrity and inhibit bacterial growth. Furthermore, the< strong> bromine atom can be exploited for further functionalization through halogen-metal exchange reactions, enabling the introduction of other functional groups that may enhance antimicrobial properties.

Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate has also been explored in other therapeutic areas. For example, it has been used as a precursor in the synthesis of kinase inhibitors targeting various signaling pathways involved in inflammation and neurodegenerative diseases. The sulfamoyl group and thiophene core are particularly valuable in designing molecules that interact with kinases by modulating their activity through allosteric inhibition or covalent binding.

The< strong>sulfamoyl group's ability to form hydrogen bonds with amino acid residues in protein targets makes it an excellent pharmacophore for designing high-affinity binders. Additionally, the< strong>bromine atom's presence allows for further derivatization through transition-metal-catalyzed reactions, enabling the construction of complex molecular architectures with tailored biological activities.

In conclusion, Methyl 5-bromo-4-sulfamoylthiophene-2-carboxylate (CAS No. 1094702-66-5) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features—comprising a thiophene ring substituted with a bromine atom, a sulfamoyl group, and a carboxylate moiety—make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. The compound's versatility in participating in various chemical transformations and its potential applications across multiple therapeutic areas underscore its significance in modern drug discovery and development.